3-(hexahydro-1H-pyrrolizin-7a-yl)propan-1-ol
Description
Hexahydro-1H-pyrrolizin-7a-ylmethanol and hexahydro-1H-pyrrolizin-7a-ylmethanamine ditrifluoroacetate are both organic compounds. The former has a molecular weight of 141.21 , while the latter has a molecular weight of 368.28 .
Molecular Structure Analysis
The InChI code for hexahydro-1H-pyrrolizin-7a-ylmethanol is1S/C8H15NO/c10-7-8-3-1-5-9 (8)6-2-4-8/h10H,1-7H2 , and for hexahydro-1H-pyrrolizin-7a-ylmethanamine ditrifluoroacetate it is 1S/C8H16N2.2C2HF3O2/c9-7-8-3-1-5-10 (8)6-2-4-8;2*3-2 (4,5)1 (6)7/h1-7,9H2;2* (H,6,7) . Physical And Chemical Properties Analysis
Hexahydro-1H-pyrrolizin-7a-ylmethanol is a liquid at room temperature , while hexahydro-1H-pyrrolizin-7a-ylmethanamine ditrifluoroacetate is a solid . , and the latter is 97% .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(hexahydro-1H-pyrrolizin-7a-yl)propan-1-ol involves the reduction of a ketone intermediate to form the desired alcohol product.", "Starting Materials": [ "Cyclohexanone", "1,3-propanediol", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with 1,3-propanediol in the presence of hydrochloric acid to form the intermediate 3-(hexahydro-1H-pyrrolizin-7a-yl)propan-2-one.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the ketone group to an alcohol group, forming 3-(hexahydro-1H-pyrrolizin-7a-yl)propan-1-ol.", "Step 3: The product is purified by distillation or recrystallization to obtain the final compound." ] } | |
CAS RN |
80843-39-6 |
Product Name |
3-(hexahydro-1H-pyrrolizin-7a-yl)propan-1-ol |
Molecular Formula |
C10H19NO |
Molecular Weight |
169.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
